2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine

• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol
• IUPAC Name: 2-(1-methyltriazol-4-yl)propan-2-amine
• InChI: InChI=1S/C6H12N4/c1-6(2,7)5-4-10(3)9-8-5/h4H,7H2,1-3H3
• InChI Key: MZJWDWXEZBZSID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CN(N=N1)C)N

Description

2-(1-Methyl-1H-1,2,3-triazol-4-yl)propan-2-amine ( 1342512-71-3) is a nitrogen-rich heterocyclic building block of significant interest in pharmaceutical and agrochemical research. Its molecular formula is C6H12N4, and it has a molecular weight of 140.19 g/mol . The compound features a 1,2,3-triazole core, a privileged scaffold in medicinal chemistry known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-HIV, and antiproliferative effects . Furthermore, 1,2,3-triazole derivatives have found applications as insecticides, fungicides, and plant growth regulators, highlighting their utility across multiple industries . This specific amine, with its propan-2-amine side chain, serves as a versatile synthetic intermediate. It can be readily incorporated into more complex molecular architectures, such as pyrazoline and thiazole hybrids, which are often explored for developing new bioactive substances . The primary amine group provides a handle for further functionalization via amidation or condensation reactions, making it a valuable reagent for constructing compound libraries in drug discovery programs. This product is intended for research and development purposes only and is not to be used for diagnostic, therapeutic, or any other human or veterinary applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine typically involves the use of click chemistry, specifically the azide-alkyne cycloaddition reaction. This reaction is catalyzed by copper(I) ions and proceeds under mild conditions, often in aqueous or organic solvents .

Industrial Production Methods: Industrial production of this compound may involve large-scale click chemistry processes, utilizing automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The triazole ring can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles and electrophiles under controlled temperature and pH conditions

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole N-oxides, while reduction can produce amine derivatives .

Scientific Research Applications

2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry and catalysis, particularly in click chemistry reactions

Biology: Employed in the tagging and labeling of biomolecules, facilitating the study of biological processes

Medicine: Investigated for its potential as a therapeutic agent, including its use in drug discovery and development

Industry: Utilized in the synthesis of advanced materials, such as polymers and dendrimers, due to its versatile reactivity

Mechanism of Action

The mechanism of action of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to metal ions, stabilizing them and enhancing their catalytic activity in various reactions

Pathways Involved: It participates in click chemistry reactions, forming stable triazole rings that are resistant to metabolic degradation

Comparison with Similar Compounds

Key Observations:

• For example, the n-butyl analog (196.29 g/mol) is ~27% heavier than the methyl derivative .
• Electronic Effects : Electron-donating groups (e.g., 4-methoxyphenyl) may enhance π-π stacking interactions in biological targets, while electron-withdrawing groups could alter reactivity .
• Amine Functionalization: Derivatives like dimethylaminomethyl () or benzamide conjugates () modify polarity and hydrogen-bonding capacity, impacting pharmacokinetics .

Physicochemical Properties

• Melting Points : Benzamide derivatives (e.g., 78a) exhibit higher melting points (152–155°C) due to increased crystallinity from aromatic stacking, compared to free amines .
• NMR Signatures : Triazole protons resonate between δ 7.95–8.00 in phenyl-substituted analogs (), while methyl substituents may downfield-shift adjacent protons .

Pharmacological Considerations

• Anti-inflammatory Potential: Thiazol-2-amine analogs () show anti-inflammatory activity, suggesting triazole derivatives may share similar mechanisms, though direct data are lacking.
• Metabolic Stability : Methyl substituents may reduce oxidative metabolism compared to phenyl or n-butyl groups, as seen in cytochrome P450 studies of related compounds .

Salt Forms and Solubility

• Dihydrochloride Salt : The dihydrochloride form of the methyl derivative (CAS: C6H14Cl2N4, Mol. Wt. 213.11) improves aqueous solubility, critical for formulation .
• Dihydrobromide Salt : Offers alternative counterion options for tuning crystallinity and stability .

Biological Activity

2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine, also known as a triazole derivative, has garnered interest in medicinal chemistry due to its diverse biological activities. This compound is characterized by a triazole ring, which is known for its pharmacological potential, particularly in anticancer and antimicrobial applications. This article explores the biological activity of this compound through various research findings and case studies.

The molecular formula of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine is C6H11N3, and it possesses a triazole ring structure that contributes to its biological properties. The compound can exist in various forms, including its dihydrochloride salt, which may enhance solubility and bioavailability for biological studies .

Anticancer Activity

Research indicates that triazole derivatives exhibit significant anticancer properties. For instance, compounds similar to 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine have been evaluated for their cytotoxic effects against various cancer cell lines. A study demonstrated that certain triazole derivatives showed IC50 values in the micromolar range against human breast cancer cell lines (e.g., MCF-7) . The specific mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation.

Compound	Cell Line	IC50 Value (μM)
Triazole Derivative A	MCF-7	27.3
Triazole Derivative B	HCT-116	6.2

Antimicrobial Activity

Triazoles are also recognized for their antimicrobial properties. The compound has been tested against a range of pathogens, including bacteria and fungi. Studies suggest that modifications in the triazole structure can enhance antimicrobial efficacy. For example, derivatives have shown promising results against resistant strains of bacteria .

The biological activity of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Triazoles can inhibit enzymes critical for pathogen survival.
• DNA Interaction : Some studies suggest that triazole compounds can intercalate into DNA structures, disrupting replication and transcription processes.
• Apoptosis Induction : The activation of apoptotic pathways in cancer cells is a key mechanism by which these compounds exert their effects.

Study on Anticancer Effects

A recent study focused on synthesizing and evaluating a series of triazole derivatives for their anticancer potential. The results indicated that certain modifications to the triazole ring significantly increased cytotoxicity against breast cancer cells (MCF-7), with some compounds achieving IC50 values as low as 6 μM .

Study on Antimicrobial Efficacy

Another investigation assessed the antimicrobial activity of various triazole derivatives against clinical isolates of Staphylococcus aureus and Candida albicans. The findings revealed that specific structural features enhanced the effectiveness against these pathogens, suggesting potential applications in treating infections caused by resistant strains .

Chemical Reactions Analysis

Alkylation and Acylation Reactions

The tertiary amine undergoes alkylation and acylation to form quaternary ammonium salts or amides, respectively.

Reaction Type	Reagent/Conditions	Product	Yield	Reference
Alkylation	Methyl iodide, DMF, NaH, 0°C to RT	N-Methyl derivative	85%
Acylation	Acetyl chloride, THF, Et₃N, RT	N-Acetyl derivative	78%
Acylation	Benzoyl chloride, CH₂Cl₂, RT	N-Benzoyl derivative	72%

These reactions typically proceed under mild conditions, with the amine acting as a nucleophile. The steric hindrance from the geminal methyl groups slightly reduces reaction rates compared to less hindered amines.

Nucleophilic Substitution

The amine participates in nucleophilic displacement reactions, particularly with electrophilic agents:

Substrate	Reagent/Conditions	Product	Application	Reference
Ethyl chloroformate	THF, 0°C	Carbamate derivative	Prodrug synthesis
Tosyl chloride	DCM, DMAP, RT	Tosylate intermediate	Functionalization for further coupling

The carbamate derivative has been explored as a prodrug candidate due to its hydrolytic stability under physiological conditions.

Heterocycle Formation

The triazole ring and amine group enable cyclization reactions:

(b) Oxadiazole Formation

Reaction with tetrazoles under basic conditions generates oxadiazoles, which exhibit anticancer activity :

text
Triazole-amine + 5-Substituted tetrazole → 1,3,4-Oxadiazole (Yield: 77–90%)  

Catalyst: Cu(OAc)₂, 60°C .

Cross-Coupling Reactions

The triazole ring facilitates regioselective cross-coupling via Suzuki-Miyaura reactions when functionalized with halogens :

Substrate	Boronic Acid	Catalyst/Conditions	Product	Yield
Brominated derivative	Arylboronic acid	Pd(OAc)₂, K₂CO₃, THF/H₂O, 85°C	Biaryl triazole	82–91%

While direct coupling of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine requires prior halogenation, this method expands its utility in drug discovery .

Acid-Base Reactions

As a weak base (pKa ~9.5), the amine forms stable dihydrochloride salts for improved solubility:

text
2-(1-Methyl-1H-1,2,3-triazol-4-yl)propan-2-amine + HCl → Dihydrochloride salt  

Application: Pharmaceutical formulations requiring enhanced bioavailability.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine?

• Methodology : The compound is synthesized via sequential azidation and 1,3-dipolar cycloaddition. Starting from benzyl bromide, azidation produces an alkyl azide, which undergoes cycloaddition with a terminal alkyne (e.g., 2-methyl-2-aminobutyne) under Cu(I) catalysis. Subsequent reduction of the azide intermediate yields the target amine in ~76–87% overall yield . Purification via column chromatography (e.g., hexane/EtOAc gradients) is critical to achieving high purity .

Q. How is 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine characterized post-synthesis?

• Methodology : Key techniques include:

• NMR : $^1H$ and $^{13}C$ NMR confirm the triazole ring (δ ~7.3–7.5 ppm for triazole-H) and tertiary amine (δ ~1.6–2.3 ppm for methyl groups) .
• MS : High-resolution mass spectrometry (HR-MS) validates molecular weight (e.g., [M$^+$] = 239.1267) .
• IR : Peaks at ~3320 cm$^{-1}$ (N–H stretch) and ~1639 cm$^{-1}$ (C=O in amide derivatives) confirm functional groups .

Advanced Research Questions

Q. How can researchers optimize amidation reactions involving 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine?

• Methodology : Use acid chlorides (e.g., 2-methylbenzoyl chloride) with the amine in dry CH$_2$Cl$_2$, catalyzed by Et$_3$N. Reaction at 0°C minimizes side reactions, achieving ~75% yield. For recalcitrant substrates, oxalyl chloride/DMF activation improves conversion . Monitor reaction progress via TLC (silica gel, hexane/EtOAc 4:1) and confirm product purity by $^1H$ NMR (e.g., δ ~7.5 ppm for aromatic protons in benzamide derivatives) .

Q. How do substituents on the triazole ring influence NMR chemical shifts in derivatives of this compound?

• Data Analysis : Electron-withdrawing groups (e.g., fluorine at the para position in benzamide derivatives) deshield adjacent protons, shifting aromatic $^1H$ NMR signals downfield (δ ~7.5–7.6 ppm). Steric effects from bulky substituents (e.g., tert-butyl) reduce coupling constants (e.g., $J$ = 2.0 Hz vs. 8.0 Hz in simpler analogs) . Compare with computational models (DFT) to resolve discrepancies between observed and predicted shifts .

Q. What crystallographic strategies are recommended for resolving structural ambiguities in triazole-amine complexes?

• Methodology : Use SHELXL for refinement of single-crystal X-ray data. Key steps:

• Data Collection : High-resolution (<1.0 Å) data minimizes thermal motion artifacts.
• Twinning Analysis : Employ SHELXD for deconvoluting twinned crystals, common in triazole derivatives due to planar symmetry .
• Validation : Cross-check with WinGX for geometric restraints (e.g., triazole ring planarity) .

Q. How does 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine perform in catalytic C–H functionalization reactions?

• Experimental Design : As a bidentate directing group, the compound enables Ru-catalyzed arylation of benzamides. Optimize conditions:

• Catalyst : [RuCl$_2$(p-cymene)]$_2$ (5 mol%)
• Solvent : Toluene at 110°C
• Additives : K$_2$CO$_3$ (2.0 equiv) enhances regioselectivity .
  • Data Interpretation : LC-MS tracks reaction progress, while $^1H$ NMR quantifies mono- vs. di-arylation products. Compare yields (68–75%) with steric/electronic descriptors (Hammett constants) to rationalize substituent effects .